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Compound of Interest

Compound Name: Sodium citrate

Cat. No.: B3435027 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling sodium citrate, a common laboratory reagent. Adherence to these

procedural steps will support the integrity of your research and the safety of your team.

Personal Protective Equipment (PPE) and Safety
Measures
When handling sodium citrate, particularly in its powdered form, a comprehensive approach to

personal protection is crucial. The following table summarizes the recommended PPE and

safety engineering controls.
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Protective Measure Specification Rationale

Eye Protection
Safety glasses with side

shields or goggles.[1][2]

To protect against dust

particles and splashes.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).[2]
To prevent skin contact.

Body Protection Lab coat.[3]
To protect skin and clothing

from spills.

Respiratory Protection

Generally not required for

small quantities in well-

ventilated areas.[4] For bulk

handling or where dust is

generated, a NIOSH-approved

N95 or P1 dust mask is

recommended.[4]

To prevent inhalation of dust

particles.

Engineering Controls

Work in a well-ventilated area.

[1][5] Use a fume hood if

significant dust is expected.[1]

To minimize airborne

concentrations of dust.

Hygiene

Wash hands thoroughly after

handling.[1][6] Do not eat,

drink, or smoke in the handling

area.[1][7]

To prevent accidental

ingestion.

Emergency Equipment

Emergency eyewash fountains

and safety showers should be

readily available.[1][7]

For immediate

decontamination in case of

exposure.

Operational Plan: Step-by-Step Handling Protocol
Following a standardized procedure for handling sodium citrate minimizes risks and ensures

operational efficiency.

1. Preparation:

Read the Safety Data Sheet (SDS) for sodium citrate before use.[8][9]
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Ensure the work area is clean and uncluttered.

Verify that all necessary PPE is available and in good condition.[3]

Confirm the location and functionality of emergency equipment.[3]

2. Handling:

Wear the appropriate PPE as outlined in the table above.[3][9]

When weighing or transferring powdered sodium citrate, do so in a manner that minimizes

dust generation.[1][6][10]

If creating a solution, slowly add the sodium citrate to the liquid to avoid splashing.[3]

Clearly label all containers with the contents and any relevant hazard information.[3][9]

3. Storage:

Store sodium citrate in a cool, dry, and well-ventilated place.[1][3][10]

Keep the container tightly sealed to prevent moisture absorption, as it is hygroscopic.[1][2][6]

Store away from incompatible materials such as strong acids, bases, and oxidizing agents.

[1][7]

Ideal storage temperature is between 15°C and 25°C (59°F and 77°F).[2][11]

Spill and Disposal Plan
Accidents can happen; a clear plan for spill management and waste disposal is essential.

Spill Cleanup:

Evacuate and Secure: For large spills, evacuate unnecessary personnel and secure the

area.[7]

Ventilate: Ensure the area is well-ventilated.
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Containment: For small spills, moisten the material with water to reduce airborne dust and

then sweep or vacuum it up.[6][10] For larger spills, use dikes or absorbents to contain the

spill.[7][10]

Collection: Place the spilled material into a suitable, labeled container for disposal.[4][7][12]

Decontamination: Clean the spill area thoroughly with soap and water.[4][12]

Waste Disposal:

Sodium citrate waste should be disposed of in accordance with local, state, and federal

regulations.[8][9]

For laboratory quantities, it may be permissible to dilute the solution with a large amount of

water and flush it down the drain, but always consult your institution's environmental health

and safety guidelines first.[1]

Alternatively, unused or waste sodium citrate should be placed in a designated and properly

labeled chemical waste container for collection by a licensed hazardous waste disposal

company.[8][9]

Do not dispose of solid sodium citrate in regular trash.[3]

Logical Relationship of PPE for Handling Sodium
Citrate
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Handling Sodium Citrate

Click to download full resolution via product page

Caption: Logical workflow for required PPE and safety measures when handling sodium
citrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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